Cas no 1864723-34-1 (3-Cyano-5-fluorophenyl chloroformate)

• Product Name: 3-Cyano-5-fluorophenyl chloroformate
• CAS No: 1864723-34-1
• MF: C₈H₃ClFNO₂
• MW: 199.566324472427
• CID: 5741108
• PubChem ID: 130568531
• Update Time: 2025-05-20

3-Cyano-5-fluorophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• EN300-1612826
• 3-Cyano-5-fluorophenylchloroformate
• 1864723-34-1
• 3-Cyano-5-fluorophenyl chloroformate
• Carbonochloridic acid, 3-cyano-5-fluorophenyl ester

• Inchi： 1S/C8H3ClFNO2/c9-8(12)13-7-2-5(4-11)1-6(10)3-7/h1-3H
• InChI Key： QHFRRJIEZGNIKL-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=C(C=C(C#N)C=1)F

Computed Properties

• Exact Mass: 198.9836342g/mol
• Monoisotopic Mass: 198.9836342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-Cyano-5-fluorophenyl chloroformate

Professional Introduction to 3-Cyano-5-fluorophenyl chloroformate (CAS No. 1864723-34-1)

3-Cyano-5-fluorophenyl chloroformate, with the chemical formula C₇H₃ClFNO₂ and CAS number 1864723-34-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a cyano group and a fluorine substituent on a phenyl ring, make it an intriguing candidate for further exploration in drug discovery.

The 3-Cyano-5-fluorophenyl chloroformate molecule is characterized by its high reactivity due to the presence of a chloroformate functional group. This group is known for its ability to participate in nucleophilic substitution reactions, making it a valuable tool in organic synthesis. The cyano group further enhances its utility by providing a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

In recent years, there has been growing interest in the use of fluorinated aromatic compounds in drug development. The fluorine atom in 3-Cyano-5-fluorophenyl chloroformate contributes to the compound's lipophilicity and metabolic stability, which are critical factors in enhancing the bioavailability and duration of action of pharmaceuticals. This has led to extensive research into fluorinated derivatives as potential candidates for treating various diseases, including cancer and infectious disorders.

One of the most compelling applications of 3-Cyano-5-fluorophenyl chloroformate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into the design of kinase inhibitors, researchers aim to develop drugs that can selectively target and inhibit aberrant kinase activity. Preliminary studies have shown promising results, with several lead compounds demonstrating significant potency against specific kinases.

The role of CAS No. 1864723-34-1 extends beyond kinase inhibition. It has also been explored as a building block for the development of antiviral agents. The structural motifs present in this compound can be modified to create molecules that interfere with viral replication cycles. For instance, derivatives of 3-Cyano-5-fluorophenyl chloroformate have shown potential in inhibiting protease enzymes that are essential for viral maturation and assembly.

The synthesis of 3-Cyano-5-fluorophenyl chloroformate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry, have been employed to improve the efficiency of these processes. These methods not only enhance productivity but also minimize waste, aligning with the principles of green chemistry.

In addition to its pharmaceutical applications, CAS No. 1864723-34-1 has found utility in materials science. The unique electronic properties of fluorinated aromatic compounds make them attractive for use in organic electronics, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers are investigating how modifications to the structure of 3-Cyano-5-fluorophenyl chloroformate can enhance its performance as a material component in these devices.

The future prospects for 3-Cyano-5-fluorophenyl chloroformate are vast and multifaceted. Ongoing research aims to uncover new synthetic pathways that can produce this compound more efficiently and cost-effectively. Furthermore, exploring its applications in other areas, such as agrochemicals and specialty chemicals, could open up additional avenues for innovation.

In conclusion, CAS No. 1864723-34-1, or more specifically the compound known as 3-Cyano-5-fluorophenyl chloroformate, represents a versatile and powerful tool in modern chemistry and drug development. Its unique structural features and reactivity make it indispensable for synthesizing biologically active molecules with potential therapeutic applications across various domains. As research continues to evolve, it is likely that this compound will play an even greater role in shaping the future of chemical innovation.